rac-(1R,2S)-2-(2-chlorophenyl)cyclopropan-1-amine hydrochloride
Description
Rac-(1R,2S)-2-(2-chlorophenyl)cyclopropan-1-amine hydrochloride, also known as RCPCH, is a synthetic chemical compound that has been studied for its potential applications in scientific research. This compound has a cyclic structure with a chlorine atom at the 2-position of the cyclopropane ring and an amine group at the 1-position. RCPCH has been studied for its potential to act as a neurotransmitter agonist, and its biochemical and physiological effects have been studied in laboratory experiments.
Scientific Research Applications
Biocatalytic Approaches and Pharmaceutical Synthesis
- A study demonstrated the biocatalytic asymmetric synthesis of a derivative of 1-amino cyclopropane-1-carboxylic acid (ACCA), which is crucial for developing hepatitis C virus (HCV) NS3/4A protease inhibitors like asunaprevir and simeprevir. The research identified Sphingomonas aquatilis as a highly effective biocatalyst, achieving significant enantioselectivity and conversion rates in the synthesis process (Zhu et al., 2018).
- Another study explored biocatalytic routes for synthesizing a key building block for the anti-thrombotic agent ticagrelor, demonstrating high enantiomeric excess (ee) through the use of various biocatalysts. This underscores the versatility of biocatalytic methods in synthesizing complex pharmaceutical intermediates (Hugentobler et al., 2016).
Chemical Structure Analysis and Material Science
- Research on racemic and conglomerate 1-(4-haloaryl)ethylammonium tetrachlorocobaltate salts revealed the formation of helical structures and provided insights into the crystallographic properties and potential applications of these materials in enantioselective synthesis and separation processes (Mande et al., 2015).
- A study focused on hormaomycin analogues by precursor-directed biosynthesis, investigating the synthesis and feeding experiments with amino acids related to the unique 3-(trans-2-nitrocyclopropyl)alanine constituent. This research contributes to understanding the biosynthesis and potential modifications of hormaomycin, a compound with significant biological activity (Kozhushkov et al., 2005).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-2-(2-chlorophenyl)cyclopropan-1-amine hydrochloride involves the reaction of 2-chlorophenylcyclopropanone with hydroxylamine hydrochloride to form the oxime, which is then reduced to the amine using sodium borohydride. The resulting amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2-chlorophenylcyclopropanone", "hydroxylamine hydrochloride", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: Reaction of 2-chlorophenylcyclopropanone with hydroxylamine hydrochloride in methanol to form the oxime.", "Step 2: Reduction of the oxime using sodium borohydride in methanol to form the amine.", "Step 3: Reaction of the amine with hydrochloric acid to form the hydrochloride salt." ] } | |
CAS RN |
131844-45-6 |
Molecular Formula |
C9H11Cl2N |
Molecular Weight |
204.1 |
Purity |
95 |
Origin of Product |
United States |
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